- Synthesis of alkoxyl and phenoxyl substituted glycerides and their antimicrobial propertiesBokin Bobai, 1986, 14(3), 109-16,
Cas no 93778-15-5 (2,3-Dihydroxypropyl 4-hydroxybenzoate)

93778-15-5 structure
Product name:2,3-Dihydroxypropyl 4-hydroxybenzoate
2,3-Dihydroxypropyl 4-hydroxybenzoate Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,4-hydroxy-, 2,3-dihydroxypropyl ester
- 2,3-dihydroxypropyl 4-hydroxybenzoate
- Benzoic acid, p-hydroxy-, 2,3-dihydroxypropyl ester (6CI)
- D 11706
- 2,3-Dihydroxypropyl 4-hydroxybenzoate
-
- MDL: MFCD21608153
- Inchi: 1S/C10H12O5/c11-5-9(13)6-15-10(14)7-1-3-8(12)4-2-7/h1-4,9,11-13H,5-6H2
- InChI Key: BJLWPNKOAQTBGT-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(O)=CC=1)OCC(CO)O
2,3-Dihydroxypropyl 4-hydroxybenzoate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-201741-0.5g |
2,3-dihydroxypropyl 4-hydroxybenzoate |
93778-15-5 | 95% | 0.5g |
$1069.0 | 2023-09-16 | |
Enamine | EN300-201741-2.5g |
2,3-dihydroxypropyl 4-hydroxybenzoate |
93778-15-5 | 95% | 2.5g |
$2688.0 | 2023-09-16 | |
TRC | D458555-5mg |
2,3-dihydroxypropyl 4-hydroxybenzoate |
93778-15-5 | 5mg |
$ 91.00 | 2023-09-07 | ||
Enamine | EN300-201741-10.0g |
2,3-dihydroxypropyl 4-hydroxybenzoate |
93778-15-5 | 95% | 10.0g |
$5897.0 | 2023-03-01 | |
Enamine | EN300-201741-1g |
2,3-dihydroxypropyl 4-hydroxybenzoate |
93778-15-5 | 95% | 1g |
$1371.0 | 2023-09-16 | |
1PlusChem | 1P0061CT-500mg |
2,3-DIHYDROXYPROPYL 4-HYDROXYBENZOATE |
93778-15-5 | 95% | 500mg |
$1384.00 | 2024-04-20 | |
Aaron | AR0061L5-500mg |
2,3-dihydroxypropyl 4-hydroxybenzoate |
93778-15-5 | 95% | 500mg |
$1495.00 | 2025-02-11 | |
1PlusChem | 1P0061CT-100mg |
2,3-DIHYDROXYPROPYL 4-HYDROXYBENZOATE |
93778-15-5 | 95% | 100mg |
$651.00 | 2024-04-20 | |
1PlusChem | 1P0061CT-2.5g |
2,3-DIHYDROXYPROPYL 4-HYDROXYBENZOATE |
93778-15-5 | 95% | 2.5g |
$3385.00 | 2024-04-20 | |
A2B Chem LLC | AC80893-500mg |
2,3-DIHYDROXYPROPYL 4-HYDROXYBENZOATE |
93778-15-5 | 95% | 500mg |
$1161.00 | 2024-07-18 |
2,3-Dihydroxypropyl 4-hydroxybenzoate Production Method
Synthetic Circuit 1
Reaction Conditions
Reference
Synthetic Circuit 2
Reaction Conditions
Reference
- Synthesis of α-monoglycerides of aromatic acidsChemistry of Natural Compounds (Translation of Khimiya Prirodnykh Soedinenii), 2000, 35(4), 404-408,
Synthetic Circuit 3
Reaction Conditions
1.1 Solvents: Water
1.2 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
- HPLC and LC-MS studies of the transesterification reaction of methylparaben with twelve 3- to 6-carbon sugar alcohols and propylene glycol and the isomerization of the reaction products by acyl migrationJournal of Chromatographic Science, 2002, 40(3), 170-177,
Synthetic Circuit 4
Reaction Conditions
1.1 Reagents: Sulfuric acid ; rt → 80 °C; 5 h, 80 °C
Reference
- Preparation method of glyceryl p-hydroxybenzoate as impurity of antiepileptic Levetiracetam, China, , ,
Synthetic Circuit 5
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ; 50 min, 80 °C
Reference
- Method for preparing 4-hydroxybenzoic acid monoglyceride, China, , ,
Synthetic Circuit 6
Reaction Conditions
Reference
- Hydrolysis and transesterification of parabens in an aqueous solution in the presence of glycerol and boric acidJournal of Excipients and Food Chemicals, 2011, 2(2), 41-49,
Synthetic Circuit 7
Reaction Conditions
1.1 Reagents: Sodium methoxide ; 12 h, 190 °C
Reference
- Antimicrobial effect of 4-hydroxybenzoic acid ester with glycerolJournal of Clinical Pharmacy and Therapeutics, 2015, 40(4), 436-440,
2,3-Dihydroxypropyl 4-hydroxybenzoate Raw materials
2,3-Dihydroxypropyl 4-hydroxybenzoate Preparation Products
2,3-Dihydroxypropyl 4-hydroxybenzoate Related Literature
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Cristina Pascual-Gonzalez,Giorgio Schileo,Amir Khesro,Iasmi Sterianou,Dawei Wang,Ian M. Reaney,Antonio Feteira J. Mater. Chem. C, 2017,5, 1990-1996
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2. Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†Juho Heiska,Mikko Nisula,Eeva-Leena Rautama,Antti J. Karttunen,Maarit Karppinen Dalton Trans., 2020,49, 1591-1599
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Veronica Bonuccelli,Tiziana Funaioli,Piero Leoni,Lorella Marchetti,Stefano Zacchini Dalton Trans., 2013,42, 16898-16908
-
Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
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